Cas no 1696540-73-4 (5-Methoxy-2-methylpyridin-4-amine)

• Product Name: 5-Methoxy-2-methylpyridin-4-amine
• CAS No: 1696540-73-4
• MF: C₇H₁₀N₂O
• MW: 138.167101383209
• MDL: MFCD22397901
• CID: 4703149
• PubChem ID: 59938080
• Update Time: 2025-06-10

5-Methoxy-2-methylpyridin-4-amine Chemical and Physical Properties

Names and Identifiers

• 5-methoxy-2-methylpyridin-4-amine
• 4-Amino-5-methoxy-2-methylpyridine
• 5-Methoxy-2-methylpyridin-4-amine

• MDL： MFCD22397901
• Inchi： 1S/C7H10N2O/c1-5-3-6(8)7(10-2)4-9-5/h3-4H,1-2H3,(H2,8,9)
• InChI Key： SNGLCLWDRLOBAW-UHFFFAOYSA-N
• SMILES： O(C)C1=CN=C(C)C=C1N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 108
• Topological Polar Surface Area: 48.1

Additional information on 5-Methoxy-2-methylpyridin-4-amine

Professional Introduction to 5-Methoxy-2-methylpyridin-4-amine (CAS No. 1696540-73-4)

5-Methoxy-2-methylpyridin-4-amine, identified by its Chemical Abstracts Service number CAS No. 1696540-73-4, is a significant compound in the realm of chemical and pharmaceutical research. This heterocyclic amine derivative has garnered attention due to its versatile structural properties and potential applications in medicinal chemistry. The presence of both methoxy and methyl substituents on the pyridine ring imparts unique electronic and steric characteristics, making it a valuable scaffold for the development of novel bioactive molecules.

The< strong>5-Methoxy-2-methylpyridin-4-amine molecule exhibits a distinct arrangement of functional groups that contribute to its reactivity and interaction with biological targets. The methoxy group at the 5-position enhances the electron density of the ring, while the methyl group at the 2-position introduces steric hindrance that can influence binding affinity. These features make it an attractive candidate for further derivatization and optimization in drug discovery programs.

In recent years, there has been a growing interest in exploring the pharmacological potential of< strong>5-Methoxy-2-methylpyridin-4-amine. Research studies have highlighted its role as a key intermediate in synthesizing various pharmacologically active compounds. For instance, derivatives of this molecule have shown promise in inhibiting certain enzymes and receptors implicated in inflammatory and neurodegenerative diseases. The< strong>CAS No. 1696540-73-4 identifier ensures precise chemical characterization and tracking of this compound throughout its synthesis, purification, and application processes.

One of the most compelling aspects of< strong>5-Methoxy-2-methylpyridin-4-amine is its utility in designing molecules with enhanced metabolic stability and improved bioavailability. The pyridine core is a common motif in many drugs due to its ability to form hydrogen bonds and interact with biological macromolecules effectively. By incorporating< strong>5-Methoxy- and< strong>2-methyl-substituents, chemists can fine-tune the properties of the resulting compounds to achieve desired pharmacokinetic profiles.

The synthesis of< strong>5-Methoxy-2-methylpyridin-4-amine involves multi-step organic transformations that require careful optimization to ensure high yield and purity. Common synthetic routes include nucleophilic substitution reactions, reduction processes, and functional group interconversions. Advanced techniques such as flow chemistry have also been employed to enhance scalability and reproducibility in the preparation of this compound.

In academic research,< strong>5-Methoxy-2-methylpyridin-4-amine has been utilized as a building block for exploring new chemical entities (NCEs) with therapeutic relevance. Its structural framework allows for modifications at multiple positions, enabling the creation of libraries of compounds for high-throughput screening (HTS). Such libraries are instrumental in identifying lead compounds that can be further developed into clinical candidates.

The pharmacological evaluation of< strong>5-Methoxy-substituted pyridines has revealed interesting biological activities. For example, certain derivatives have demonstrated anti-inflammatory properties by modulating cytokine production and inhibiting key signaling pathways. Additionally, preclinical studies have indicated potential neuroprotective effects, making this class of compounds attractive for treating neurological disorders.

The role of computational chemistry in understanding the behavior of< strong>5-Methoxy-2methylpyridin-4amine cannot be overstated. Molecular modeling techniques provide insights into how this compound interacts with biological targets at the atomic level. By predicting binding affinities and optimizing molecular structures, researchers can accelerate the drug discovery process significantly.

In conclusion, 5-Methoxy-2methylpyridin-4amine (CAS No. 1696540-73-4) represents a promising chemical entity with diverse applications in pharmaceutical research. Its unique structural features and potential biological activities make it a valuable tool for developing new treatments for various diseases. As research continues to uncover new therapeutic avenues, compounds like this will play an increasingly important role in shaping the future of medicine.